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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl Red sodium salt is a versatile azo dye widely employed in analytical chemistry and

microbiology as a pH indicator. Its distinct color change over a specific pH range makes it an

invaluable tool for various applications in water quality assessment. These applications range

from classical acid-base titrations to determine acidity and alkalinity to microbiological tests for

the identification of bacterial contamination. This document provides detailed application notes

and protocols for the use of Methyl Red sodium salt in water quality testing.

Chemical Properties and Mechanism of Action
Methyl Red is a weak acid that undergoes a distinct color change as the pH of a solution

varies. The color transition is a result of a change in the molecular structure of the dye upon

protonation. In acidic solutions, the protonated form of Methyl Red exists, which is red. In

alkaline solutions, the deprotonated form predominates, which is yellow.

Chemical Name: 2-((4-(dimethylamino)phenyl)diazenyl)benzoic acid, sodium salt Chemical

Formula: C₁₅H₁₄N₃NaO₂ Molecular Weight: 291.28 g/mol

The pH-dependent equilibrium and the corresponding structural change of Methyl Red are

fundamental to its function as an indicator.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b147717?utm_src=pdf-interest
https://www.benchchem.com/product/b147717?utm_src=pdf-body
https://www.benchchem.com/product/b147717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of Methyl Red pH Indication
Caption: pH-dependent equilibrium of Methyl Red.

Quantitative Data
The following tables summarize the key quantitative properties of Methyl Red sodium salt.

Table 1: pH Indicator Properties of Methyl Red

Property Value Reference

pKa 5.1 [1]

pH range for color change 4.4 (red) - 6.2 (yellow) [1][2][3]

Color in acidic solution (pH <

4.4)
Red [4][5]

Color in transition range (pH

4.4 - 6.2)
Orange [4][5]

Color in alkaline solution (pH >

6.2)
Yellow [4][5]

Table 2: Spectrophotometric Data for Methyl Red

Form
Wavelength of Maximum
Absorption (λmax)

Reference

Acidic (HMR) ~520 nm [6]

Basic (MR⁻) ~425 nm

Isobestic Point ~460 nm

Application 1: Determination of Water Alkalinity by
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Alkalinity of water is its capacity to neutralize acids and is primarily attributed to the presence of

carbonate, bicarbonate, and hydroxide ions. Methyl Red is used as an indicator for the

determination of total alkalinity.

Experimental Protocol
This protocol is based on standard methods for the examination of water and wastewater.

1. Reagents and Equipment:

Methyl Red Indicator Solution (0.1% w/v): Dissolve 0.1 g of Methyl Red sodium salt in 100

mL of distilled water.

Standard Sulfuric Acid (H₂SO₄) Solution (0.02 N): Prepare and standardize according to

established laboratory procedures.

Burette, 50 mL, graduated in 0.1 mL increments

Pipette, 100 mL

Erlenmeyer flask, 250 mL

Magnetic stirrer and stir bar (optional)

2. Procedure:

Measure 100 mL of the water sample using a pipette and transfer it to a 250 mL Erlenmeyer

flask.

Add 2-3 drops of Methyl Red indicator solution to the water sample. The solution will turn

yellow if the pH is above 6.2.

Titrate the sample with standard 0.02 N H₂SO₄ solution, swirling the flask continuously, until

the color of the solution changes from yellow to a persistent faint orange/pink. This is the

endpoint.

Record the volume of H₂SO₄ solution used.
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3. Calculation of Total Alkalinity:

Total Alkalinity (as mg/L CaCO₃) = (A × N × 50,000) / mL of sample

Where:

A = mL of standard H₂SO₄ used

N = Normality of the standard H₂SO₄ solution

Experimental Workflow
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Start

1. Pipette 100 mL of water sample
into an Erlenmeyer flask.

2. Add 2-3 drops of
Methyl Red indicator solution.

Solution turns yellow?

3. Titrate with standard 0.02 N H₂SO₄

until color changes to orange/pink.

Yes

4. Record the volume
of H₂SO₄ used.

5. Calculate Total Alkalinity.

End
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Bacterial Inoculum
in MR-VP Broth

Incubate at 35-37°C
for 48-96 hours

Glucose Fermentation Pathway

Mixed-Acid Fermentation

e.g., E. coli

Neutral End Products

e.g., Enterobacter

Significant pH Drop
(pH ≤ 4.4)

Minor pH Change
(pH > 6.0)

Add Methyl Red Reagent

Result: Red Color
(Positive)

If pH ≤ 4.4

Result: Yellow Color
(Negative)

If pH > 6.0
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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